Cas no 2228643-30-7 (5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol)

• Product Name: 5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol
• CAS No: 2228643-30-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5967155
• PubChem ID: 165687926
• Update Time: 2025-10-21

5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol
• 5-[2-(1-hydroxycyclopropyl)ethyl]-2-nitrophenol
• 2228643-30-7
• EN300-1814964

• Inchi： 1S/C11H13NO4/c13-10-7-8(1-2-9(10)12(15)16)3-4-11(14)5-6-11/h1-2,7,13-14H,3-6H2
• InChI Key： VWDNAPWWKAUMTR-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=CC(=C(C=2)O)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.3Ų

Additional information on 5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol

5-2-(1-Hydroxycyclopropyl)Ethyl-2-Nitrophenol: A Comprehensive Overview

The compound 5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol, identified by the CAS number NO2228643-30-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities, as evidenced by several groundbreaking studies.

Recent research has focused on the synthesis and characterization of 5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol. Scientists have developed innovative methods to optimize its production, ensuring higher yields and purity levels. These advancements have been documented in reputable journals, highlighting the compound's stability under various reaction conditions and its compatibility with subsequent chemical modifications.

The molecular structure of 5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol comprises a phenol ring substituted with a nitro group at the 2-position and a 1-hydroxycyclopropylethyl group at the 5-position. This configuration imparts unique electronic and steric properties, making it an intriguing candidate for drug design and material science applications.

In terms of biological activity, studies have revealed that 5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, preliminary assays suggest potential anti-inflammatory effects, further underscoring its therapeutic potential.

The environmental impact of NO2228643-30-7 has also been a topic of interest. Researchers have conducted eco-toxicological assessments to determine its biodegradability and toxicity to aquatic organisms. These studies aim to ensure responsible use and disposal of the compound, aligning with global sustainability goals.

In conclusion, 5-2-(1-hydroxycyclopropyl)ethyl-2-nitrophenol, with its CAS number NO228643-30-7, represents a promising compound with diverse applications across multiple disciplines. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.